4-Hydroxy-4-(2-isopropylthiazol-5-yl)cyclohexanone

• Molecular Formula: C12H17NO2S
• Molecular Weight: 239.34 g/mol
• IUPAC Name: 4-hydroxy-4-(2-propan-2-yl-1,3-thiazol-5-yl)cyclohexan-1-one
• InChI: InChI=1S/C12H17NO2S/c1-8(2)11-13-7-10(16-11)12(15)5-3-9(14)4-6-12/h7-8,15H,3-6H2,1-2H3
• InChI Key: BNQDPWPXXIFZNN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC=C(S1)C2(CCC(=O)CC2)O

Description

4-Hydroxy-4-(2-isopropylthiazol-5-yl)cyclohexanone is a useful research compound. Its molecular formula is C12H17NO2S and its molecular weight is 239.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of 8-(2-isopropyl-1,3-thiazol-5-yl)-1,4-dioxaspiro[4.5]decan-8-ol (0.714 g, 2.52 mmol) in 15 mL of THF/N HCl (1:1) was stirred overnight at room temperature. The mixture was treated with Na2CO3 to PH 8 and extracted with EtOAc (3×). The combined organic layers were washed with saturated NaCl solution, dried (MgSO4), and concentrated to give 0.65 g of 4-hydroxy-4-(2-isopropyl-1,3-thiazol-5-yl)cyclohexanone in 98% yield. MS (EI) calcd: (M+H)+=240.1; found: 240.0.

Synthesis routes and methods III

Procedure details

A solution of 8-(2-isopropyl-1,3-thiazol-5-yl)-1,4-dioxaspiro[4.5]decan-8-ol (0.714 g, 2.52 mmol) in 15 mL of THF/1N HCl (1:1) was stirred overnight at room temperature. The mixture was treated with Na2CO3 to PH 8 and extracted with EtOAc (3×). The combined organic layers were washed with saturated NaCl solution, dried (MgSO4), and concentrated to give 0.65 g of 4-hydroxy-4-(2-isopropyl-1,3-thiazol-5-yl)cyclohexanone in 98% yield. MS (EI) calcd: (M+H)+=240.1; found: 240.0.